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Compound of Interest

Compound Name: DL-Ethionine

Cat. No.: B555955 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

DL-Ethionine, a racemic mixture of the non-proteinogenic amino acid ethionine, serves as a

powerful tool for the in vitro study of amino acid metabolism. As an analog of methionine, it

competitively inhibits various metabolic pathways that are dependent on this essential amino

acid. Its primary mechanisms of action involve the disruption of the methionine cycle, leading to

ATP depletion and the inhibition of crucial methylation reactions. These characteristics make

DL-ethionine an invaluable reagent for creating cellular models of methionine stress, studying

the roles of S-adenosylmethionine (SAM)-dependent methyltransferases, and investigating the

cellular response to metabolic disruption.[1][2][3]

Mechanism of Action
DL-Ethionine exerts its effects by acting as a substrate for S-adenosylmethionine synthetase

(MAT), the enzyme that typically converts methionine and ATP into S-adenosylmethionine

(SAM).[1] The enzymatic reaction with ethionine produces S-adenosylethionine (SAE) and, in

the process, consumes ATP. This leads to two major downstream consequences:

ATP Trapping: The formation of SAE effectively "traps" adenosine, leading to a significant

depletion of the cellular ATP pool.[4][5][6] This rapid reduction in ATP levels inhibits a wide

range of energy-dependent cellular processes, including protein and RNA synthesis.[7]
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Inhibition of Methylation: SAE is a poor substrate for most SAM-dependent

methyltransferases.[8][9][10] Furthermore, the subsequent metabolic product, S-

adenosylhomocysteine (SAH), is a potent inhibitor of these same methyltransferases.[11]

The accumulation of inhibitory products and the depletion of the universal methyl donor,

SAM, lead to global hypomethylation of DNA, RNA, and proteins, disrupting epigenetic

regulation and cellular signaling.[1]
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1. Cell Seeding
Seed cells in appropriate culture vessels.

Allow to adhere overnight.

2. DL-Ethionine Treatment
Prepare fresh DL-Ethionine in serum-free media.

Replace old media with treatment media.
Incubate for desired time (e.g., 2-24h).

3. Cell Harvesting
Wash cells with ice-cold PBS.

Lyse cells for protein/metabolite analysis
or collect for viability/flow cytometry assays.

4. Downstream Analysis

Cell Viability Assay
(MTS, MTT)

Western Blot
(e.g., for stress markers)

Metabolite Quantification
(ATP, SAM/SAH via LC-MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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